Cas no 1008769-68-3 (5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid)

• Product name: 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid
• CAS No: 1008769-68-3
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD11156655
• CID: 4559030
• PubChem ID: 28605583

5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid

• MDL： MFCD11156655
• Inchi： 1S/C12H14ClNO3/c13-10-6-8(12(15)16)7-14-11(10)17-9-4-2-1-3-5-9/h6-7,9H,1-5H2,(H,15,16)
• InChI Key： QHXPSXUNQSIDKF-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCCCC2)=C(Cl)C=C1C(O)=O

Computed Properties

• Exact Mass: 255.066221g/mol
• Monoisotopic Mass: 255.066221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.7g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid

5-Chloro-6-(Cyclohexyloxy)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

5-Chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid, also known by its CAS number 1008769-68-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a chlorine atom at position 5, a cyclohexoxy group at position 6, and a carboxylic acid group at position 3. These substituents contribute to its diverse chemical reactivity and functional properties.

The synthesis of 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes chlorination at position 5 to introduce the chlorine atom. Subsequently, the cyclohexoxy group is introduced at position 6 through an etherification reaction, followed by the installation of the carboxylic acid group at position 3 via oxidation or other functionalization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid is in the development of bioactive compounds. Researchers have explored its potential as an intermediate in drug discovery, particularly in the design of anti-inflammatory and anticancer agents. The carboxylic acid group provides a site for further functionalization, allowing chemists to attach various bioactive moieties. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

In addition to its pharmaceutical applications, 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid has shown promise in agrochemical research. Its ability to interact with plant pathogens makes it a candidate for developing novel pesticides or fungicides. Recent findings suggest that certain derivatives of this compound can inhibit the growth of harmful fungi without adversely affecting crop health, offering a sustainable alternative to traditional chemical pesticides.

The environmental impact of 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid has also been a topic of interest among researchers. Studies have focused on its biodegradation pathways and toxicity profiles to ensure that its use aligns with eco-friendly practices. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to characterize the compound's behavior in various environmental matrices.

In conclusion, 5-chloro-6-(cyclohexyloxy)pyridine-3-carboxylic acid, with its CAS number 1008769-68-3, represents a versatile building block in organic synthesis with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties and potential uses, underscoring its importance as a valuable compound in contemporary chemistry.